Cas no 527705-23-3 (2-(Methylamino)methylbenzoic Acid Hydrochloride)

• Product Name: 2-(Methylamino)methylbenzoic Acid Hydrochloride
• CAS No: 527705-23-3
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• MDL: MFCD08756337
• CID: 1004887
• PubChem ID: 12151929
• Update Time: 2025-04-20

2-(Methylamino)methylbenzoic Acid Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[(methylamino)methyl]-
• 2-[(Methylamino)methyl]benzoic acid
• CTK1E4269
• MolPort-000-866-821
• SureCN3130427
• 2-((Methylamino)methyl)benzoicacid
• 2-Methylaminomethyl-benzoic acid
• EN300-1069644
• AKOS002622772
• 527705-23-3
• CS-0301549
• OEPGNWSDEDOQHX-UHFFFAOYSA-N
• DTXSID70478651
• SCHEMBL3130427
• Benzoic acid, 2(methylamino)methyl
• 2-(methylaminomethyl)benzoic acid
• 2-((Methylamino)methyl)benzoic acid
• G80350
• ALBB-018335
• 2-(Methylamino)methylbenzoic Acid Hydrochloride

• MDL： MFCD08756337
• Inchi： 1S/C9H11NO2/c1-10-6-7-4-2-3-5-8(7)9(11)12/h2-5,10H,6H2,1H3,(H,11,12)
• InChI Key： OEPGNWSDEDOQHX-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1CNC)=O

Computed Properties

• Exact Mass: 165.078978594g/mol
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 49.3Ų